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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Isobutyl lactate is emerging as a highly promising green solvent for a variety of applications in

organic synthesis. Derived from renewable resources, this biodegradable and low-toxicity

solvent offers a safer and more sustainable alternative to many conventional volatile organic

compounds (VOCs).[1][2] Its favorable properties, including a relatively high boiling point, good

solvency for a range of organic compounds, and compatibility with various reaction types, make

it an attractive medium for chemical transformations in the pharmaceutical and chemical

industries.[2][3]

These application notes provide an overview of the properties of isobutyl lactate and detail its

potential applications in organic synthesis, supported by established methodologies for key

reaction classes. While specific literature on isobutyl lactate as a primary solvent in a wide

array of organic reactions is still growing, its analogous compound, ethyl lactate, has been

more extensively studied, and protocols involving ethyl lactate can often be adapted.

Physicochemical and Safety Profile
A comprehensive understanding of a solvent's properties is crucial for its effective application.

Isobutyl lactate possesses a unique combination of physical and chemical characteristics that

make it a versatile solvent.

Table 1: Physicochemical Properties of Isobutyl Lactate
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Property Value Reference

CAS Number 61597-96-4 [2]

Molecular Formula C₇H₁₄O₃ [2]

Molecular Weight 146.18 g/mol [2]

Boiling Point 73 °C at 13 mmHg

Density 0.971 g/mL at 25 °C

Flash Point 67 °C (closed cup)

Refractive Index n20/D 1.419 (lit.)

Appearance Colorless liquid [1]

Safety and Environmental Profile:

Isobutyl lactate is recognized for its favorable safety and environmental characteristics. It is

readily biodegradable and has low toxicity, making it an environmentally friendly choice.[1][2]

However, as with any chemical, appropriate safety precautions should be taken. It is a

combustible liquid and can cause eye irritation. Proper personal protective equipment,

including safety glasses and gloves, should be worn when handling the solvent.

Applications in Organic Synthesis
Isobutyl lactate's utility as a solvent spans several important classes of organic reactions.

Esterification and Transesterification Reactions
The synthesis of esters is a fundamental transformation in organic chemistry. Isobutyl lactate
can serve as a suitable medium for both Fischer esterification and transesterification reactions.

Its ability to dissolve a variety of carboxylic acids and alcohols, coupled with its relatively high

boiling point, allows for effective reaction conditions.

Protocol 1: General Procedure for Fischer Esterification
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This protocol is a general guideline for the acid-catalyzed esterification of a carboxylic acid with

an alcohol using an excess of the alcohol, which can be adapted for use with isobutyl lactate
as the solvent, particularly when neither of the reactants can act as the solvent.
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Caption: Workflow for Fischer Esterification.

Materials:

Carboxylic acid (1.0 equiv)

Alcohol (1.2-3.0 equiv)

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, 0.01-0.05 equiv)

Isobutyl lactate (to achieve a suitable concentration, e.g., 0.5-1.0 M)

Procedure:
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To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the

carboxylic acid, alcohol, and isobutyl lactate.

Stir the mixture until the solids are dissolved.

Carefully add the acid catalyst to the reaction mixture.

Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or GC.

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated

sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude ester by distillation or column chromatography.

Polymerization Reactions
Isobutyl lactate has been identified as a potential solvent for polymerization reactions. Its

ability to dissolve various monomers and polymers, including polylactic acid (PLA), makes it a

green alternative for polymer synthesis and processing.[2] It has been used in the synthesis of

methacrylic monomers from lactate esters.[4]

Protocol 2: General Procedure for Solution Polymerization

This is a generalized protocol for the solution polymerization of a vinyl monomer, which can be

adapted for use with isobutyl lactate as the solvent.
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Caption: Workflow for Solution Polymerization.

Materials:

Monomer (e.g., methyl methacrylate)

Initiator (e.g., azobisisobutyronitrile, AIBN)

Isobutyl lactate (anhydrous)

Procedure:

Dissolve the monomer in anhydrous isobutyl lactate in a reaction vessel equipped with a

magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

Add the initiator to the solution.

Heat the reaction mixture to the desired temperature (typically 60-80 °C for AIBN) and stir for

the required reaction time.
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Monitor the polymerization by measuring the viscosity of the solution or by taking samples

for analysis (e.g., GPC).

After the desired conversion is reached, cool the reaction mixture to room temperature.

Precipitate the polymer by slowly adding the reaction solution to a non-solvent (e.g.,

methanol or hexane).

Filter the precipitated polymer and wash it with the non-solvent.

Dry the polymer in a vacuum oven to a constant weight.

Use in Drug Formulation and Nanoparticle Synthesis
Isobutyl lactate is utilized as a solvent in pharmaceutical formulations, contributing to

improved bioavailability and stability of active compounds.[3] It has also been explored in the

preparation of water-insoluble drug nanoparticles through emulsion techniques.[5]

Solvent Recycling
A key advantage of using green solvents is the potential for recycling and reuse, which further

enhances the sustainability of a process. Isobutyl lactate can be recovered and purified using

standard techniques such as distillation.[6] The ability to recycle the solvent reduces waste

generation and improves the overall economic viability of a synthetic route.
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Caption: General workflow for solvent recycling.

Conclusion
Isobutyl lactate presents a compelling case as a green and versatile solvent for organic

synthesis. Its biodegradability, low toxicity, and effective solvency for a range of substrates

make it a suitable replacement for more hazardous conventional solvents. While the body of

literature detailing its application in specific organic reactions is still expanding, the existing

data and the successful use of its analogue, ethyl lactate, provide a strong foundation for its

adoption in a wider range of synthetic methodologies. Further research into its application will

undoubtedly uncover new possibilities for this promising green solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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